Cas no 15235-86-6 (1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-)
15235-86-6 structure
Product Name:1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-
CAS No:15235-86-6
MF:C9H12O5
MW:200.188583374023
CID:226083
PubChem ID:310856
Update Time:2025-04-19
1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-
- 3-ethyl-4-oxocyclopentane-1,2-dicarboxylic acid
- 1-Aethyl-cyclopentanon-(5)-dicarbonsaeure-(2,3)
- 2-Aethyl-cyclopentanon-dicarbonsaeure-(3,4)
- 2-Ethyl-cyclopentanon-3,4-dicarbonsaeure
- AC1L7I38
- CTK0I2770
- NSC215985
- SureCN2776543
- DTXSID00309787
- 15235-86-6
- NSC-215985
- SCHEMBL2776543
-
- Inchi: 1S/C9H12O5/c1-2-4-6(10)3-5(8(11)12)7(4)9(13)14/h4-5,7H,2-3H2,1H3,(H,11,12)(H,13,14)
- InChI Key: VDTUXLYZCFAPOC-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)C(C(=O)O)C1CC
Computed Properties
- Exact Mass: 200.06846
- Monoisotopic Mass: 200.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- Density: 1.359
- Boiling Point: 444°C at 760 mmHg
- Flash Point: 236.4°C
- Refractive Index: 1.519
- PSA: 91.67
- LogP: 0.38700
1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
15235-86-6 (1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-) Related Products
- 98-78-2(3-oxocyclopentane-1-carboxylic acid)
- 1461-97-8(trans-1,2-Cyclopentanedicarboxylic Acid)
- 3400-45-1(Cyclopentanecarboxylic acid)
- 23761-23-1(3-oxocyclobutane-1-carboxylic acid)
- 6628-79-1(β-Methyllevulinic Acid)
- 1460-38-4(2-(2-Oxocyclopentyl)acetic acid)
- 874-61-3(4-oxocyclohexane-1-carboxylic acid)
- 27975-19-5(Isosteviol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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